Cas no 820216-69-1 (Benzoic acid, 3,5-bis[[3,5-bis(dodecyloxy)benzoyl]amino]-4-methyl-)

Benzoic acid, 3,5-bis[[3,5-bis(dodecyloxy)benzoyl]amino]-4-methyl- structure
820216-69-1 structure
Product name:Benzoic acid, 3,5-bis[[3,5-bis(dodecyloxy)benzoyl]amino]-4-methyl-
CAS No:820216-69-1
MF:C70H114N2O8
MW:1111.66278219223
CID:701263
PubChem ID:71420489

Benzoic acid, 3,5-bis[[3,5-bis(dodecyloxy)benzoyl]amino]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,5-bis[[3,5-bis(dodecyloxy)benzoyl]amino]-4-methyl-
    • 3,5-bis[(3,5-didodecoxybenzoyl)amino]-4-methylbenzoic acid
    • 820216-69-1
    • 3,5-BIS[3,5-BIS(DODECYLOXY)BENZAMIDO]-4-METHYLBENZOIC ACID
    • DTXSID00839675
    • Inchi: InChI=1S/C70H114N2O8/c1-6-10-14-18-22-26-30-34-38-42-46-77-62-50-59(51-63(56-62)78-47-43-39-35-31-27-23-19-15-11-7-2)68(73)71-66-54-61(70(75)76)55-67(58(66)5)72-69(74)60-52-64(79-48-44-40-36-32-28-24-20-16-12-8-3)57-65(53-60)80-49-45-41-37-33-29-25-21-17-13-9-4/h50-57H,6-49H2,1-5H3,(H,71,73)(H,72,74)(H,75,76)
    • InChI Key: PCRRRACEAOQBKJ-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCOC1=CC(=CC(=C1)C(=O)NC2=CC(=CC(=C2C)NC(=O)C3=CC(=CC(=C3)OCCCCCCCCCCCC)OCCCCCCCCCCCC)C(=O)O)OCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 1110.85751860g/mol
  • Monoisotopic Mass: 1110.85751860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 80
  • Rotatable Bond Count: 53
  • Complexity: 1300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 25.7
  • Topological Polar Surface Area: 132Ų

Benzoic acid, 3,5-bis[[3,5-bis(dodecyloxy)benzoyl]amino]-4-methyl- Related Literature

Additional information on Benzoic acid, 3,5-bis[[3,5-bis(dodecyloxy)benzoyl]amino]-4-methyl-

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